2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide
Overview
Description
2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide, also known as Dichlorophen, is a chemical compound that has been widely used in scientific research for several decades. This compound has been shown to possess several unique properties that make it an essential tool in various fields of research, including biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide is not fully understood. However, it has been shown to inhibit the activity of several enzymes, including carbonic anhydrase and cytochrome P450. Additionally, this compound has been shown to inhibit the growth of several cancer cell lines, indicating that it may have anticancer properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide are complex and varied. This compound has been shown to inhibit the activity of several enzymes, including carbonic anhydrase and cytochrome P450, which play important roles in various biochemical pathways. Additionally, this compound has been shown to inhibit the growth of several cancer cell lines, indicating that it may have anticancer properties. However, the physiological effects of this compound in humans are not well understood, and further research is needed to fully understand its effects on the human body.
Advantages and Limitations for Lab Experiments
The advantages of using 2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide in lab experiments include its ability to inhibit the activity of several enzymes and its potential anticancer properties. Additionally, this compound is relatively easy to synthesize and is readily available from commercial sources. However, there are also limitations to the use of this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, and its physiological effects in humans are not well understood. Additionally, this compound may have off-target effects that could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide. One area of research could focus on further elucidating the mechanism of action of this compound and its effects on various biochemical pathways. Additionally, further research could be conducted to investigate the potential anticancer properties of this compound and to develop new drugs based on its structure. Finally, future research could focus on developing new methods for synthesizing this compound and improving its efficacy and safety profiles.
Synthesis Methods
The synthesis of 2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide is a multistep process that involves the reaction of 2,4-dichloronitrobenzene with sodium hydroxide to form 2,4-dichloroaniline. The 2,4-dichloroaniline is then reacted with chlorosulfonic acid to form 2,4-dichloro-N-(chlorosulfonyl)aniline. Finally, the 2,4-dichloro-N-(chlorosulfonyl)aniline is reacted with 2-hydroxyaniline to form 2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide.
Scientific Research Applications
2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide has been widely used in scientific research for several decades. This compound has been shown to possess several unique properties that make it an essential tool in various fields of research, including biochemistry and pharmacology. This compound has been used as a tool to study the effects of various drugs on the human body, including the effects of drugs on enzyme activity and protein function. Additionally, this compound has been used to study the mechanisms of action of various drugs and to develop new drugs with improved efficacy and safety profiles.
properties
Product Name |
2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide |
|---|---|
Molecular Formula |
C12H9Cl2NO3S |
Molecular Weight |
318.2 g/mol |
IUPAC Name |
2,4-dichloro-N-(2-hydroxyphenyl)benzenesulfonamide |
InChI |
InChI=1S/C12H9Cl2NO3S/c13-8-5-6-12(9(14)7-8)19(17,18)15-10-3-1-2-4-11(10)16/h1-7,15-16H |
InChI Key |
MRUQTZGDSGRGJW-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)NS(=O)(=O)C2=C(C=C(C=C2)Cl)Cl)O |
Canonical SMILES |
C1=CC=C(C(=C1)NS(=O)(=O)C2=C(C=C(C=C2)Cl)Cl)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-Chlorophenyl)-4-[(2-methoxy-5-methylphenyl)sulfonyl]piperazine](/img/structure/B238955.png)
![1-(2-Chlorophenyl)-4-[(2,4-dimethylphenyl)sulfonyl]piperazine](/img/structure/B238956.png)
![2-methoxy-3,4,5-tris(3-methylbut-2-enyl)-6-[(6E)-2,7,11-trimethyl-5,6,8-tris(3-methylbut-2-enyl)dodeca-2,6,10-trien-5-yl]phenol](/img/structure/B238994.png)
